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Compound of Interest

Compound Name: Bis-PEG7-acid

Cat. No.: B1667464 Get Quote

An In-depth Technical Guide to the Safe Handling of Bis-PEG7-acid

This guide provides comprehensive safety and handling information for Bis-PEG7-acid,

intended for researchers, scientists, and professionals in the field of drug development.

Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining the

integrity of the product.

Chemical Identification and Properties
Bis-PEG7-acid is a homobifunctional crosslinker containing two terminal carboxylic acid

groups separated by a hydrophilic polyethylene glycol (PEG) spacer. This structure makes it a

valuable tool in bioconjugation, particularly for linking molecules to primary amines.

Table 1: Physical and Chemical Properties of Bis-PEG7-acid
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Property Value Reference

Synonyms

HO2CCH2CH2O-PEG7-

CH2CH2CO2H, Bis-PEG7-

dicarboxylic acid

[1]

CAS Number 94376-75-7; 1246189-43-4 [1][2]

Molecular Formula C18H34O11 [2]

Molecular Weight 426.46 g/mol [3]

Appearance Colorless to viscous liquid

Purity ≥ 97%

Solubility
Soluble in aqueous media,

DMSO, and DMF

Hazard Identification and Safety Precautions
While specific quantitative toxicity data such as LD50 values are not readily available, Bis-
PEG7-acid is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects. It is essential to handle this compound with appropriate care.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H302 Harmful if swallowed.

H410
Very toxic to aquatic life with

long lasting effects.

Precautionary P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P273
Avoid release to the

environment.

P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P330 Rinse mouth.

P391 Collect spillage.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Occupational Exposure Limits: There are no established occupational exposure limits (e.g.,

PEL, TLV) for Bis-PEG7-acid. Therefore, it is crucial to minimize exposure through engineering

controls and personal protective equipment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin and eye contact, inhalation, and

ingestion.
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Personal Protective Equipment (PPE)

Safety Goggles
with side-shields

Chemical-resistant Gloves
(Nitrile or Neoprene)

Laboratory Coat or
Disposable Gown

Use in a Chemical
Fume Hood

Handling Bis-PEG7-acid

 Protects from
 splashes

 Prevents skin
 contact  Protects clothing and skin  Minimizes

 inhalation

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Bis-PEG7-acid.

Handling and Storage
Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of any aerosols or vapors.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.

Keep away from incompatible materials such as strong acids, alkalis, and oxidizing/reducing

agents.
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Accidental Release and First Aid Measures
Accidental Release:

Ensure adequate ventilation and evacuate personnel from the affected area.

Wear appropriate personal protective equipment (see Section 3).

Contain the spill using an inert absorbent material (e.g., diatomite, universal binders).

Collect the absorbed material into a suitable container for disposal.

Decontaminate the spill area and equipment by scrubbing with alcohol.

Prevent the product from entering drains or water courses.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Experimental Protocols
The following provides a general protocol for handling and using Bis-PEG7-acid in

bioconjugation applications.

Preparation of Stock Solutions:

Due to its viscous nature, it is recommended to prepare a stock solution for easier handling.
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Equilibrate the vial of Bis-PEG7-acid to room temperature before opening to prevent

moisture condensation.

Dissolve the reagent in an anhydrous, water-miscible organic solvent such as

dimethylsulfoxide (DMSO) or dimethylformamide (DMF).

Store the unused stock solution at -20°C under an inert gas (e.g., argon or nitrogen) and

sealed with a septum to minimize air and moisture exposure.

Activation of Carboxylic Acid Groups for Amine Coupling (Two-Step EDC/NHS Method): This

protocol is for the activation of the terminal carboxylic acids of Bis-PEG7-acid to form an

amine-reactive NHS ester.

Activation:

Dissolve Bis-PEG7-acid in an appropriate buffer. A non-amine containing buffer such as

MES (2-(N-morpholino)ethanesulfonic acid) at pH 4.5-6.0 is recommended for the

activation step.

Add a 10-fold molar excess of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and

a 25-fold molar excess of N-hydroxysulfosuccinimide (sulfo-NHS) to the Bis-PEG7-acid
solution.

Allow the reaction to proceed for 15 minutes at room temperature.

Conjugation:

Immediately before adding the amine-containing molecule (e.g., protein, peptide), the pH

of the reaction mixture can be raised to 7.2-7.5 for optimal coupling. Use a non-amine

buffer such as phosphate-buffered saline (PBS).

Add the amine-containing molecule to the activated Bis-PEG7-acid solution.

Allow the conjugation reaction to proceed for 2 hours at room temperature.

Quenching:

To stop the reaction, add an amine-containing buffer such as Tris or hydroxylamine.
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Activation (pH 4.5-6.0)

Conjugation (pH 7.2-7.5)

Bis-PEG7-acid

Amine-Reactive
NHS Ester

 15 min, RT

EDC + sulfo-NHS

Conjugated Product

 2 hours, RT

Amine-containing
Molecule (R-NH2)

Click to download full resolution via product page

Caption: Workflow for the two-step conjugation of Bis-PEG7-acid to an amine-containing

molecule.

Stability and Decomposition
Bis-PEG7-acid is stable under recommended storage conditions. However, exposure to high

temperatures, especially in the presence of air, can lead to thermo-oxidative degradation. The

degradation mechanism for polyethylene glycols typically involves random chain scission and

oxidation, which can compromise the integrity of the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1667464?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667464?utm_src=pdf-body
https://www.benchchem.com/product/b1667464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bis-PEG7-acid

α-Hydroperoxide Intermediate

 Oxidation

High Temperature + O2
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(e.g., Formic Esters)

Carboxylic Acids
(e.g., Formic Acid)

 Hydrolysis/
 Oxidation

Further Oxidation
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Caption: Conceptual thermo-oxidative degradation pathway of the PEG component in Bis-
PEG7-acid.

Disposal Considerations
Dispose of Bis-PEG7-acid and its contaminated materials in accordance with local, state, and

federal regulations. It is classified as a hazardous waste and should be handled by a licensed

professional waste disposal service. Do not allow the material to be released into the

environment.

Disclaimer: This document is intended as a guide for the safe handling of Bis-PEG7-acid and

is based on currently available information. It is the responsibility of the user to conduct a

thorough risk assessment for their specific application and to implement appropriate safety
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measures. Always consult the most recent Safety Data Sheet (SDS) from the supplier before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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